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Compound of Interest

Compound Name:
1-(2-Methyl-2-

nitropropyl)pyrrolidine

CAS No.: 130564-37-3

Cat. No.: B3039748

Get Quote

CAS Registry Number: 130564-37-3 Chemical Formula:

Molecular Weight: 172.23 g/mol IUPAC Name: 1-(2-methyl-2-nitropropyl)pyrrolidine[1]

Executive Summary & Strategic Analysis
This technical guide details the synthesis of 1-(2-Methyl-2-nitropropyl)pyrrolidine, a tertiary

-nitroamine. This molecule serves as a critical intermediate in the synthesis of sterically
hindered diamines and functionalized nitrogen heterocycles used in pharmaceutical
development and energetic materials research.

The synthesis relies on a Nitro-Mannich (Aza-Henry) Condensation.[2] Unlike complex multi-

step alkylations, this pathway utilizes a convergent, one-pot multicomponent reaction (MCR)

that is atom-economical and scalable.

Retrosynthetic Disconnection
The structural analysis reveals a disconnection at the
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bond, suggesting the assembly of three distinct components: a secondary amine
(nucleophile/base), a non-enolizable aldehyde (electrophilic linker), and a nitroalkane (carbon
acid/nucleophile).
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Figure 1: Retrosynthetic breakdown of the target molecule into commercially available

precursors.

Reaction Mechanism & Chemical Logic
The synthesis proceeds via a Mannich-type condensation.[1] The reaction is driven by the dual

role of pyrrolidine, which acts both as the substrate for iminium ion formation and as the base

to deprotonate 2-nitropropane.

Mechanistic Pathway[3]
Hemiaminal Formation: Pyrrolidine attacks formaldehyde to form

-(hydroxymethyl)pyrrolidine.

Iminium Generation: Acid-catalyzed (or equilibrium-driven) dehydration yields the reactive

pyrrolidinium iminium ion (

).

Nitronate Formation: The basicity of the amine (or added base) deprotonates 2-nitropropane

(

), generating the nucleophilic nitronate anion.
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C-C Bond Formation: The nitronate attacks the electrophilic iminium species to form the

-nitroamine.

Critical Constraint: 2-Nitropropane is a secondary nitroalkane with only one

-hydrogen. This prevents the "double Mannich" side reactions common with nitromethane,
ensuring high selectivity for the mono-adduct.
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Figure 2: Mechanistic flow of the Nitro-Mannich condensation.

Experimental Protocol
This protocol is designed for a 100 mmol scale synthesis. It employs a "one-pot"

aqueous/alcoholic procedure which is safer and greener than solvent-free methods.

Materials & Reagents
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Reagent Role Equiv. Amount Notes

Pyrrolidine Amine Source 1.0 7.11 g (8.3 mL)
Flammable,

Corrosive

Formaldehyde

(37% aq)
Linker 1.1

8.9 g (approx 8.2

mL)

Suspected

Carcinogen

2-Nitropropane Nucleophile 1.1 9.8 g (9.9 mL)
Group 2B

Carcinogen

Ethanol (95%) Solvent N/A 50 mL Solvent medium

NaOH (10% aq) Catalyst 0.05 Catalytic
Optional pH

adjustment

Step-by-Step Methodology
Phase 1: Iminium Pre-formation

Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a reflux

condenser, and a pressure-equalizing addition funnel. Place in an ice-water bath (

).

Amine Addition: Charge the flask with Pyrrolidine (100 mmol) and Ethanol (30 mL).

Formaldehyde Addition: Add Formaldehyde (37% aq, 110 mmol) dropwise via the addition

funnel over 15 minutes.

Observation: The reaction is exothermic. Maintain internal temperature

.

Logic: Pre-mixing amine and aldehyde favors the formation of the hemiaminal/iminium

species before the nitroalkane is introduced, reducing side reactions.

Phase 2: Nitro-Mannich Condensation
Nitro Addition: Add 2-Nitropropane (110 mmol) to the stirred mixture.
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Catalysis: (Optional) If the reaction is sluggish, add 1-2 mL of 10% NaOH. The basicity of

pyrrolidine is usually sufficient, but catalytic base ensures rapid nitronate generation.

Heating: Remove the ice bath. Heat the mixture to 60°C (or gentle reflux) for 4–6 hours.

Monitoring: Monitor reaction progress via TLC (Silica, 10% MeOH in DCM, stain with

Ninhydrin or Iodine).

Phase 3: Workup & Purification
Concentration: Remove ethanol under reduced pressure (Rotary Evaporator).

Extraction:

Resuspend the residue in Diethyl Ether or DCM (50 mL).

Wash with Water (2 x 30 mL) to remove unreacted formaldehyde and inorganic salts.

Acid-Base Purification (Crucial for Purity):

1. Extract the organic layer with 1M HCl (3 x 30 mL). The product (amine) moves to the

aqueous phase; non-basic impurities (nitroalkane excess) stay in organic.

2. Basify the combined aqueous extracts with 2M NaOH or

until pH > 10.

3. Extract the turbid aqueous mixture with DCM (3 x 40 mL).

Drying: Dry the final organic layer over anhydrous

. Filter and evaporate.

Final Polish: The resulting oil is typically >95% pure. For analytical grade, perform vacuum

distillation (approx. 80-90°C at 1 mmHg).

Characterization Data (Expected)
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Technique Expected Signal / Data Interpretation

NMR (

)
1.60 (s, 6H)

gem-dimethyl groups adjacent

to

.

1.75 (m, 4H)

Pyrrolidine ring (

-protons).

2.60 (m, 4H)

Pyrrolidine ring (

-protons adjacent to N).

2.95 (s, 2H)

Methylene bridge (

).

IR Spectroscopy
1540

(Asymmetric)
stretch.

1360

(Symmetric)
stretch.

No

or

stretch

Confirms tertiary amine

formation.

Mass Spectrometry Protonated molecular ion.

Safety & Handling Protocols
Critical Hazards

2-Nitropropane: Classified as a Group 2B carcinogen. It must be handled in a fume hood

with proper PPE (nitrile gloves, safety glasses). Avoid generating mists.

Energetic Potential: While this specific molecule is stable, nitro-compounds can be energetic.

Do not distill the crude residue to dryness at high temperatures (>150°C) without DSC
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testing.

Nitrosamines: Secondary amines (pyrrolidine) in the presence of nitrosating agents can form

carcinogenic nitrosamines. Ensure all glassware is free of nitrite salts/oxidizers.

Waste Disposal
Aqueous waste from the initial wash contains formaldehyde; treat with ammonia or specific

aldehyde neutralizers before disposal.

Organic waste containing nitroalkanes should be segregated into halogenated/non-

halogenated waste streams as per local EHS regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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